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Compound of Interest

Compound Name: Apixaban acid-13C,d3

Cat. No.: B12406778

An In-depth Technical Guide to the Safe Handling and Use of Apixaban acid-13C,d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Apixaban acid-
13C,d3, an isotopically labeled compound crucial for metabolism, pharmacokinetic studies, and
as an internal standard in quantitative analysis. Adherence to these guidelines is essential to
ensure personnel safety and maintain the integrity of experimental results.

Compound Identification and Properties

Apixaban acid-13C,d3 is a stable isotope-labeled version of the apixaban acid metabolite. The
incorporation of carbon-13 and deuterium atoms makes it an ideal internal standard for mass
spectrometry-based bioanalysis.[1][2]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of the compound.
Data for the more common Apixaban-13C,d3 is also included for comparison where specific
data for the acid form is unavailable.
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Apixaban acid-

Property Apixaban-13C,d3 Data Source(s)
13C,d3
1-(4-
4,5,6,7-tetrahydro-1-
Methoxyphenyl)-7-
[4-(methoxy-13C-
0X0-6-[4-(2-
o d3)phenyl]-7-ox0-6-[4-
oxopiperidin-1-
(2-oxo-1-
Synonyms yl)phenyl]-4,5,6,7- o [3][4]
piperidinyl)phenyl]-1H-
tetrahydro-1H-
pyrazolo[3,4-
pyrazolo[3,4- o
. ) c]pyridine-3-
c]pyridine-3-carboxylic )
] carboxamide
Acid-13C,D3
503614-92-4
CAS Number 1261393-15-0 [3][5]
(Unlabeled)
Molecular Formula C2413CH21D3N40s C2413CH22D3Ns04 [31[5]
Molecular Weight 464.50 g/mol 463.5 g/mol [31[5]
Appearance Beige solid Solid [3][5]
) - >99% deuterated
Purity Not specified [5]
forms
Melting Point No data available 235-237°C [6]
DMF: 3 mg/ml;
. DMSO: 5 mg/ml;
Solubility DMSO, Methanol i [31[5]
Methanol: Slightly
Soluble
Stable under
Stability recommended storage =4 years at -20°C [31[5]

conditions

Hazard Identification and Safety Precautions

This compound may be harmful if inhaled, swallowed, or absorbed through the skin and may
cause irritation to the eyes, skin, and respiratory tract.[3][4] The primary hazard identified is the
potential for organ damage through prolonged or repeated exposure.[3]
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GHS Hazard Statements

Code Statement
H372 Causes damage to organs through prolonged or
repeated exposure.[3]
Harmful if swallowed, in contact with skin or if
H302+H312+H332 )
inhaled.[4]
H315 Causes skin irritation.[4]
H319 Causes serious eye irritation.[4]

Precautionary Measures

Code Statement
Obtain special instructions before use. Do not
P201/P202 handle until all safety precautions have been
read and understood.[3]
Do not breathe
P260 _
dust/fume/gas/mist/vapors/spray.[3]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[3]
IF exposed or concerned: Get medical
P308+P313

advice/attention.[3]

Handling and Storage

Proper handling and storage are critical to ensure the compound's stability and to protect

laboratory personnel.

e Handling: Handle in a well-ventilated area, preferably within a fume hood or a process

enclosure to keep airborne levels low.[3] Avoid the formation of dust and aerosols.[3] Al

equipment containing the material should be properly grounded.[3] Personnel should wear

appropriate Personal Protective Equipment (PPE) as detailed in Section 5.0.
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o Storage: Store in a tightly sealed container. The recommended long-term storage

temperature is -20°C.[3] For short-term storage, +4°C is also cited.[7]

Accidental Release and First Aid Measures
Accidental Release

In case of a spill, do not let the product enter drains.[3] Sweep up the solid material, avoiding

dust generation, and place it into a suitable, labeled container for disposal.[3]

First Aid

Exposure Route

First Aid Protocol

Data Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, seek

immediate medical attention.

[3]

Skin Contact

Immediately wash the affected
area with plenty of water and
non-abrasive soap. Remove
contaminated clothing. If
irritation persists, seek medical

attention.

[3]

Eye Contact

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

Remove contact lenses if
present and easy to do. Seek

medical attention.

[3]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Seek
immediate medical attention
and show the Safety Data
Sheet (SDS) or product label.

[3]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling Apixaban acid-13C,d3.

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, wear
a suitable particulate filter respirator (e.g., NIOSH-approved N95 or equivalent).[3][8]

e Hand Protection: Wear appropriate chemical-resistant gloves. Dispose of contaminated
gloves after use in accordance with good laboratory practices.[3]

o Eye Protection: Use safety glasses with side-shields conforming to government standards
such as NIOSH (US) or EN166 (EU).[3]

» Skin and Body Protection: Wear a lab coat or other appropriate protective clothing to prevent
skin exposure.[3]

Experimental Protocol: Preparation of Internal
Standard Stock Solution

This protocol outlines a general procedure for preparing a stock solution of Apixaban acid-
13C,d3 for use as an internal standard in LC-MS analysis.

6.1 Materials

Apixaban acid-13C,d3 solid

Class A volumetric flasks

Calibrated analytical balance

Calibrated pipettes

HPLC or MS-grade solvent (e.g., DMSO, Methanol)

Vortex mixer and/or sonicator

6.2 Procedure

o Equilibration: Allow the container of Apixaban acid-13C,d3 to equilibrate to room
temperature before opening to prevent condensation.
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» Weighing: Accurately weigh the desired amount of the solid compound using an analytical
balance. Perform this step in a fume hood or ventilated enclosure.

» Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask of
appropriate size. Add a portion of the chosen solvent (e.g., DMSO) to dissolve the solid,
using a vortex mixer or sonicator if necessary.

 Dilution: Once fully dissolved, dilute to the final volume with the same solvent. Mix thoroughly
to ensure a homogenous solution. This is the primary stock solution.

o Working Solutions: Prepare intermediate and final working solutions by performing serial
dilutions of the stock solution with the appropriate analytical buffer or solvent.

o Storage: Store the stock and working solutions in tightly sealed, clearly labeled containers at
-20°C or as determined by stability studies.[3]

Safe Handling Workflow

The following diagram illustrates the lifecycle of Apixaban acid-13C,d3 within a laboratory
setting, emphasizing key safety and handling checkpoints.
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Caption: Workflow for Safe Handling of Apixaban acid-13C,d3.
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Disposal Considerations

Dispose of unused product and contaminated packaging in a manner consistent with federal,
state, and local regulations.[3] Do not allow the chemical to enter the sewer system. Waste
should be handled by a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling guidelines for Apixaban acid-
13C,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406778#safety-and-handling-guidelines-for-
apixaban-acid-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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